Cas no 2243516-46-1 (3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid)

• Product Name: 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid
• CAS No: 2243516-46-1
• MF: C₂₃H₁₇N₅O₄
• MW: 427.412184476852
• CID: 6390240
• PubChem ID: 165718626
• Update Time: 2025-05-24

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid
• 2243516-46-1
• EN300-6492557

• Inchi： 1S/C23H17N5O4/c29-21(30)14-6-5-7-15(12-14)28-22(25-26-27-28)24-23(31)32-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20H,13H2,(H,29,30)(H,24,25,27,31)
• InChI Key： QJRAYBGGGFLTOA-UHFFFAOYSA-N
• SMILES： O(C(NC1=NN=NN1C1C=CC=C(C(=O)O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.12805404g/mol
• Monoisotopic Mass: 427.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 119Ų

Additional information on 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 2243516-46-1): A Comprehensive Overview

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 2243516-46-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with a unique tetrazole moiety and a fluorenyl group. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for various applications in drug discovery and development.

The tetrazole ring is a well-known pharmacophore that is widely used in the design of drugs due to its ability to mimic carboxylic acid functionalities and enhance the binding affinity of molecules to their target receptors. In the case of 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid, the presence of the tetrazole moiety is expected to contribute to its potential as an inhibitor or modulator of specific biological processes.

The fluorenyl group, on the other hand, is known for its hydrophobic properties and its ability to improve the solubility and bioavailability of compounds. This feature is particularly important in drug design, as it can significantly influence the pharmacokinetic properties of a molecule. The combination of the fluorenyl group with the tetrazole ring in this compound suggests that it may have enhanced stability and improved pharmacological activity compared to simpler derivatives.

Recent studies have explored the potential applications of 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Another area of interest is its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a potential candidate for further development as an antiviral therapeutic.

In addition to its therapeutic potential, 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3,4-tetrazol-1-yl]benzoic acid has also been studied for its use as a probe in biochemical assays. The unique structural features of this compound make it suitable for labeling and tracking specific biomolecules in cellular environments. This application has significant implications for understanding cellular processes and developing new diagnostic tools.

The synthesis of 3-[5-{([(9H-fluoren -9 - yl) methoxy] carbonyl) amino}- 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl] benzoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate benzoic acid derivatives with tetrazole precursors followed by functionalization with the fluorenyl group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 3-[5-{([(9H-fluoren -9 - yl) methoxy] carbonyl) amino}- 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl] benzoic acid (CAS No. 2243516 - 46 - 1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a strong foundation for further exploration into its therapeutic potential and utility as a biochemical probe. As research continues to advance in these areas, this compound is likely to play an increasingly important role in drug discovery and development efforts.